24-Methylhexacosanoic acid

• CAS No.: 89838-00-6
• Molecular Formula: C27H54O2
• Molecular Weight: 410.7 g/mol
• IUPAC Name: 24-methylhexacosanoic acid
• InChI: InChI=1S/C27H54O2/c1-3-26(2)24-22-20-18-16-14-12-10-8-6-4-5-7-9-11-13-15-17-19-21-23-25-27(28)29/h26H,3-25H2,1-2H3,(H,28,29)
• InChI Key: QKVYEHVFHQOMSA-UHFFFAOYSA-N
• SMILES: CCC(C)CCCCCCCCCCCCCCCCCCCCCCC(=O)O

Description

24-Methylhexacosanoic acid (CAS: 89838-00-6) is a branched-chain saturated fatty acid classified as an anteiso fatty acid (ai-C27) due to its methyl group positioned on the antepenultimate carbon (third carbon from the terminal methyl group) . It is a 27-carbon chain (C27:0) with the molecular formula C₂₇H₅₄O₂ and is naturally found in citrus seeds, such as lemon, where it contributes to antioxidant properties . This compound is commercially available as a standard for research, with applications in lipidomics, metabolic disease studies, and pharmaceutical development . Its association with diseases like adrenal leukodystrophy (ALD) and atherosclerosis highlights its role as a human endogenous metabolite .

Comparison with Similar Compounds

Structural and Functional Comparison with Other Anteiso Fatty Acids

24-Methylhexacosanoic acid belongs to a homologous series of anteiso fatty acids, characterized by their methyl branching. Key structural and functional differences are summarized below:

Compound	Carbon Chain	Methyl Position	Molecular Formula	CAS Number	Natural Sources	Key Properties
18-Methyleicosanoic acid	C21:0 (ai-C21)	18	C₂₁H₄₂O₂	Not specified	Lanolin, cosmetic formulations	Skin barrier enhancement
20-Methyldocosanoic acid	C23:0 (ai-C23)	20	C₂₃H₄₆O₂	36332-95-3	Citrus seeds, microbial membranes	Antioxidant, membrane fluidity
22-Methyltetracosanoic acid	C25:0 (ai-C25)	22	C₂₅H₅₀O₂	36378-43-5	Citrus seeds, plant lipids	Antioxidant, metabolic studies
24-Methylhexacosanoic acid	C27:0 (ai-C27)	24	C₂₇H₅₄O₂	89838-00-6	Citrus seeds, human tissues	Disease biomarker, antioxidant

Key Findings :

• Chain Length vs. Function : Longer chains (e.g., ai-C27 vs. ai-C21) exhibit higher hydrophobicity, influencing their integration into lipid bilayers and interaction with proteins .
• Biological Roles: Shorter anteiso acids (ai-C21–C25) are associated with microbial membrane adaptation, while 24-methylhexacosanoic acid is linked to eukaryotic systems, particularly human metabolic disorders .
• Antioxidant Capacity : All anteiso acids in citrus seeds demonstrate antioxidant activity, but ai-C27 shows unique stability in long-term storage due to its extended alkyl chain .

Comparison with Straight-Chain and Other Branched Fatty Acids

vs. Hexacosanoic Acid (C26:0)

Differences include:

• Physical Properties: 24-Methylhexacosanoic acid has a lower melting point due to branching, which disrupts molecular packing .
• Biological Impact: Straight-chain C26:0 accumulates in adrenoleukodystrophy (ALD), while branched ai-C27 is less prone to pathological deposition .

vs. Tetracosahexaenoic Acid (C24:6 ω-3)

Tetracosahexaenoic acid (C24:6 ω-3) is a polyunsaturated fatty acid with six double bonds. Contrasts include:

• Function : C24:6 ω-3 is involved in anti-inflammatory pathways, whereas ai-C27 is metabolically inert and serves structural roles .
• Oxidative Stability : ai-C27 is less susceptible to oxidation compared to highly unsaturated C24:6 .

Industrial and Pharmacological Relevance

• Pharmaceuticals: 24-Methylhexacosanoic acid is studied for its role in lipid metabolism disorders, while ai-C21 is used in dermatology .
• Analytical Chemistry : ai-C27 is used as a standard in gas chromatography due to its distinct retention time compared to straight-chain analogs .